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Welcome to the technical support center for the MCC-134 Thermocouple Measurement HAT.

This guide is designed for researchers, scientists, and drug development professionals to

ensure the highest accuracy in your temperature measurement experiments. Here you will find

troubleshooting advice and frequently asked questions to address common issues.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of error in thermocouple measurements with the MCC-134?

A1: Several factors can contribute to measurement errors. These include noise, linearity and

offset errors from the analog-to-digital converter (ADC), inherent inaccuracies of the

thermocouple itself, and errors in the cold junction compensation (CJC).[1][2] The MCC-134 is

designed with a 24-bit ADC and other features to minimize noise, linearity, and offset errors.[1]

[2] However, environmental factors and setup can still significantly impact accuracy.

Q2: How does the MCC-134 handle Cold Junction Compensation (CJC)?

A2: The MCC-134 features three high-resolution cold-junction compensation (CJC) sensors.[3]

To improve accuracy and repeatability, especially in the variable thermal environment of a

Raspberry Pi, the MCC-134 was redesigned to use three thermistors placed strategically

around the two terminal blocks.[1][2] This design more accurately tracks temperature changes

at the cold junction.[1][2]

Q3: What thermocouple types are supported by the MCC-134?
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A3: The MCC-134 supports a wide range of software-selectable thermocouple types on a per-

channel basis, including J, K, R, S, T, N, E, and B.[4][3][5][6]

Q4: Can I use multiple MCC-134 HATs with a single Raspberry Pi?

A4: Yes, you can stack up to eight MCC DAQ HATs, including the MCC-134, onto a single

Raspberry Pi.[4][7] Each board in the stack must be configured with a unique address using the

onboard jumpers.[4][8]

Q5: What is "open-thermocouple detection"?

A5: The MCC-134 is equipped with open-thermocouple detection (OTD) on all input channels.

[4][3] This feature allows you to monitor for broken or disconnected thermocouples, which is

crucial for data integrity.[4][3]

Troubleshooting Guide
Issue 1: Inaccurate or unstable readings.

This is a common issue that can be caused by several factors related to the thermal

environment.

Cause: Temperature gradients across the MCC-134 board.

Solution:

Allow the device to warm up for at least 15 minutes before taking critical measurements.[9]

[10]

Operate the MCC-134 in a stable temperature environment, away from heat sources that

cycle on and off.[1][2][4]

Provide a steady, gentle airflow, for instance from a fan, to dissipate heat and reduce

temperature gradients.[1][2][4]

Cause: Heat from the Raspberry Pi processor affecting the MCC-134.

Solution:
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Reduce the processing load on the Raspberry Pi. A fully loaded processor can run

significantly hotter.[1][2][4] For example, running a program on a single core can result in a

processor temperature that is approximately 20°C cooler than when all four cores are fully

loaded.[1][2]

When stacking multiple HATs, position the MCC-134 farthest from the Raspberry Pi to

minimize heat exposure.[1][2][4]

Issue 2: Receiving a "Common Mode Error".

This error indicates that the voltage on one of the thermocouple inputs is outside the

acceptable range for the device.

Cause: Ground loops or electrical noise, especially in industrial environments like electric

kilns.[11][12]

Solution:

Ensure your thermocouple is not creating a ground loop. This can happen if you have

multiple grounded thermocouples or another system ground connection.[12]

When attaching thermocouples to conductive surfaces, ensure the voltage difference

between any two thermocouple inputs remains within ±0.8 V.[9][10] Using electrically

insulated thermocouples is recommended.[9][10]

For high-noise environments, using shielded thermocouple wire can help.[11] In severe

cases, a thermocouple signal conditioner with a low-pass filter might be necessary.[11]

If a thermocouple attached to a metal vessel gives a common mode error, try electrically

isolating it from the vessel using a thermally conductive, electrically isolated barrier like

Mylar tape.[13]

Issue 3: Software or library installation problems.

Cause: Incorrect installation procedure or outdated system packages.

Solution:
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Follow the official installation instructions carefully, which typically involve updating your

Raspberry Pi's operating system, cloning the daqhats library from GitHub, and running the

installation script.[14]

If you encounter issues after installation, the MCC DAQ HAT Manager can be used to

update the EEPROM images on the board, which has been reported to solve some

problems.[14]

Cause: "Too many files open" error during continuous operation.

Solution:

This may indicate an issue in the user's code where the device is repeatedly opened

without being closed. Structure your code to open the HATs once at the beginning of your

script, and then read the data in a loop.[15]

Data and Specifications
For quick reference, the following table summarizes key quantitative data for the MCC-134.

Specification Value

ADC Resolution 24 bits[4][3][7]

Number of Channels 4 differential thermocouple inputs[4][3]

Supported Thermocouple Types J, K, R, S, T, N, E, B[4][3][5][6]

Update Interval 1 second, minimum[4][3]

Recommended Warm-up Time 15 minutes[9][10]

Common Mode Voltage Range
0.8 V max between any CHx+ or – input and

any other input[13]

Differential Input Voltage Range ±78.125 mV[9]
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To achieve the most accurate and repeatable measurements with the MCC-134, follow this

experimental protocol:

Hardware Setup:

If using multiple HATs, configure a unique address for each MCC-134 using the onboard

jumpers (A0-A2). The base HAT should have no jumpers installed (address 0).[8]

Position the MCC-134 as far as possible from the Raspberry Pi CPU in a stacked

configuration to minimize thermal influence.[1][2][4]

Connect your thermocouples to the screw terminals, ensuring a secure connection.

Environmental Control:

Place the entire setup in a location with a stable ambient temperature. Avoid proximity to

vents, direct sunlight, or equipment that cycles on and off.[1][2][4]

Establish a consistent, gentle airflow over the MCC-134 using a small fan to help dissipate

thermal gradients.[1][2][4]

Software and Data Acquisition:

Ensure the latest MCC DAQ HAT library is installed on your Raspberry Pi.

Power on the Raspberry Pi and allow the MCC-134 to warm up for a minimum of 15

minutes before beginning data collection.[9][10]

Minimize the CPU load on the Raspberry Pi during the experiment. Close unnecessary

applications and run your data acquisition script with a low process priority if possible.[1][2]

[4]

In your code, select the correct thermocouple type for each channel.

Implement a data logging loop with a minimum update interval of one second.

Logical Troubleshooting Workflow
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The following diagram illustrates a logical workflow for troubleshooting common measurement

inaccuracies with the MCC-134.
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Click to download full resolution via product page

Caption: Troubleshooting workflow for inaccurate MCC-134 measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10825966#best-practices-for-accurate-thermocouple-
measurements-with-the-mcc-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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